Cas no 27303-92-0 (Meprednisone hemisuccinate)

• Product Name: Meprednisone hemisuccinate
• CAS No: 27303-92-0
• Molecular Formula: C₂₆H₃₂O₈
• Molecular Weight: 472.52748
• CID: 53120
• PubChem ID: 53302055

Meprednisone hemisuccinate Properties

Names and Identifiers

• Meprednisone hemisuccinate
• 16-Meprednisone hemisuccinate
• 17,21-Dihydroxy-16b-methylpregna-1,4-diene-3,11,20-trione 21-(hydrogen succinate)
• 4-[2-[(8S,9S,10R,13S,14S,16S,17R)-17-hydroxy-10,13,16-trimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid
• MEPREDNISONE HEMISUCCINATE,99
• I06-2400
• X1048
• AC-3527
• 4-{[(16beta)-17-Hydroxy-16-methyl-3,11,20-trioxopregna-1,4-dien-21-yl]oxy}-4-oxobutanoic acid
• Q-101388
• Meprednisone succinate [WHO-DD]
• 27303-92-0
• Pregna-1,4-diene-3,11,20-trione, 17,21-dihydroxy-16beta-methyl-, 21-(hydrogen succinate)
• AKOS015896557
• UNII-DT63904BCF
• DTXSID80693292
• DT63904BCF
• 16.BETA.-METHYL-PREDNISONE HEMISUCCINATE
• PREGNA-1,4-DIENE-3,11,20-TRIONE, 21-(3-CARBOXY-1-OXOPROPOXY)-17-HYDROXY-16-METHYL-, (16.BETA.)-
• Q27276584
• 16beta-Methyl-prednisone hemisuccinate
• A854251
• Pregna-1,4-diene-3,11,20-trione, 21-(3-carboxy-1-oxopropoxy)-17-hydroxy-16-methyl-, (16beta)-
• PREGNA-1,4-DIENE-3,11,20-TRIONE, 17,21-DIHYDROXY-16.BETA.-METHYL-, 21-(HYDROGEN SUCCINATE)
• Meprednisone succinate

• InChIKey： NSUOIXNBPZQTLB-JINKDHKVSA-N
• Inchi： 1S/C26H32O8/c1-14-10-18-17-5-4-15-11-16(27)8-9-24(15,2)23(17)19(28)12-25(18,3)26(14,33)20(29)13-34-22(32)7-6-21(30)31/h8-9,11,14,17-18,23,33H,4-7,10,12-13H2,1-3H3,(H,30,31)/t14-,17-,18-,23+,24-,25-,26-/m0/s1
• SMILES： OC(CCC(OCC([C@]1([C@@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3C(C[C@]12C)=O)=O)O)=O)=O)=O

Computed Properties

• Exact Mass: 472.21000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 472.21
• Heavy Atom Count: 34
• Complexity: 1020
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 135A^2

Experimental Properties

• LogP: 2.42750
• PSA: 135.04000
• Refractive Index: 1.587
• Boiling Point: 692.3 °C at 760 mmHg
• Flash Point: 692.3 °C at 760 mmHg
• Density: 1.33